Dimethyl 5-(trifluoromethyl)benzene-1,3-dicarboxylate
Overview
Description
Dimethyl 5-(trifluoromethyl)benzene-1,3-dicarboxylate, commonly known as DMTF, is a chemical compound that belongs to the class of benzene carboxylic acids. DMTF has gained significant attention in the scientific community due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
Supramolecular Polymer Synthesis
Dimethyl 5-(trifluoromethyl)benzene-1,3-dicarboxylate: is used in the synthesis of supramolecular polymers . These polymers are designed to mimic natural fibrous structures and are water-compatible, making them suitable for creating functional biomaterials . The modularity of these polymers allows for the control of functionalities presented on the surface, which is crucial for various biomedical applications.
Metal-Organic Frameworks (MOFs)
This compound serves as an organic linker in the formation of MOFs . MOFs are known for their crystallinity, structural versatility, and controlled porosity, which are beneficial for gas adsorption and storage applications . The unique structure of Dimethyl 5-(trifluoromethyl)benzene-1,3-dicarboxylate contributes to the high performance of MOFs in CO2 capture and separation.
Fluorescent Dye Decoration
The compound is also instrumental in decorating supramolecular polymers with fluorescent dyes. This application is significant for visualizing the assembly of polymers and understanding their structure and dynamics .
properties
IUPAC Name |
dimethyl 5-(trifluoromethyl)benzene-1,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3O4/c1-17-9(15)6-3-7(10(16)18-2)5-8(4-6)11(12,13)14/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIIRKRJNBBUTBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C(F)(F)F)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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